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Compound of Interest

Compound Name: 2-Nitrodibenzothiophene

Cat. No.: B130779

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, physicochemical
properties, and potential biological significance of 2-Nitrodibenzothiophene. The information
is curated for professionals in chemical research and drug development, with a focus on
detailed experimental protocols, data presentation, and visualization of key processes.

Physicochemical Properties

2-Nitrodibenzothiophene is a nitro-substituted derivative of dibenzothiophene, a sulfur-
containing heterocyclic compound. The introduction of the nitro group at the 2-position
significantly influences its chemical reactivity and potential biological activity.
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Property Value Reference
CAS Number 6639-36-7 N/A
Molecular Formula C12H7NO:2S N/A
Molecular Weight 229.25 g/mol N/A

Melting Point 186 °C [1]

Boiling Point 423 °C [1]

Density 1.441 g/cm3 N/A
Appearance Pale yellow solid [2]

Sparingly soluble in
Solubility chloroform, slightly soluble in [2]
DMSO (with sonication)

Synthesis of 2-Nitrodibenzothiophene

The primary method for the synthesis of 2-Nitrodibenzothiophene is through the electrophilic
nitration of dibenzothiophene. This reaction typically involves the use of a nitrating agent, most
commonly a mixture of concentrated nitric acid and sulfuric acid.

General Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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